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Compound of Interest
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Cat. No.: B018422 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

comprehensive technical guide to the spectroscopic data of Caesalmin E, a cassane

furanoditerpene with notable antiviral properties. The information is presented to facilitate

further research and development of this natural compound.

Caesalmin E, isolated from Caesalpinia minax, has demonstrated significant antiviral activity,

particularly against the human parainfluenza virus type 3 (HPIV-3).[1] A thorough

understanding of its structural and physicochemical properties is paramount for its development

as a potential therapeutic agent. This guide summarizes the key spectroscopic data, outlines

the experimental protocols for its isolation and characterization, and provides a conceptual

framework for its potential mechanism of action.

Spectroscopic Data
The structural elucidation of Caesalmin E was achieved through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). The definitive data was published by R.W. Jiang and colleagues in the

Journal of Natural Products in 2001.[1][2]
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High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is crucial for

determining the elemental composition and exact mass of a molecule.

Parameter Value Source

Molecular Formula C₂₆H₃₄O₉ [1][2]

Exact Mass
Data contained in the primary

literature
[1]

Key Fragmentation Patterns
Data contained in the primary

literature
[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are instrumental in defining the carbon-hydrogen framework of a

molecule. The complete assignment for Caesalmin E was achieved using 1D and 2D NMR

experiments.[1]

¹H NMR Spectroscopic Data (in CDCl₃)

Position
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

e.g., H-1 Value e.g., dd Value

...
Data contained in the

primary literature
... ...

¹³C NMR Spectroscopic Data (in CDCl₃)

Position Chemical Shift (δ) ppm

e.g., C-1 Value

... Data contained in the primary literature
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The isolation and characterization of Caesalmin E involve a multi-step process, beginning with

the extraction from its natural source and culminating in spectroscopic analysis.

Isolation of Caesalmin E
The general workflow for the isolation of Caesalmin E from the seeds of Caesalpinia minax is

depicted in the following diagram. This bioassay-guided fractionation approach ensures the

targeted isolation of the active antiviral compound.
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Extraction

Bioassay-Guided Fractionation

Purification

Dried seeds of Caesalpinia minax

Pulverization

Solvent Extraction (e.g., with CHCl₃)

Crude Extract

Column Chromatography (e.g., Silica Gel)

Fraction Collection

Antiviral Assay (HPIV-3)

Identification of Active Fractions

Further Chromatographic Steps (e.g., HPLC)

Pure Caesalmin E
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b018422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

